Cas no 62559-37-9 (4-Hydroxy-3-phenylbutan-2-one)

• Product Name: 4-Hydroxy-3-phenylbutan-2-one
• CAS No: 62559-37-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD22056260
• CID: 440163
• PubChem ID: 12335577
• Update Time: 2025-04-19

4-Hydroxy-3-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-phenylbutan-2-one
• 2-Butanone, 4-hydroxy-3-phenyl-
• SB84642
• LXZMKGWDPDBHSO-UHFFFAOYSA-N
• hydroxymethylphenylpropanone
• SCHEMBL265795
• 62559-37-9
• DTXSID80491250

• MDL： MFCD22056260
• Inchi： 1S/C10H12O2/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
• InChI Key： LXZMKGWDPDBHSO-UHFFFAOYSA-N
• SMILES： OCC(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 1.35150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes